Cas no 2861-49-6 (9-Octadecyn-1-ol)

9-Octadecyn-1-ol structure
9-Octadecyn-1-ol structure
Product Name:9-Octadecyn-1-ol
CAS No:2861-49-6
MF:C18H34O
MW:266.46196603775
CID:1435424
PubChem ID:11747547
Update Time:2025-04-20

9-Octadecyn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecyn-1-ol
    • octadec-9-yn-1-ol
    • DTXSID80471830
    • UMHNGRQQWSQVNN-UHFFFAOYSA-N
    • SCHEMBL9717318
    • 9-octadecyn-l-ol
    • 2861-49-6
    • Inchi: 1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h19H,2-8,11-18H2,1H3
    • InChI Key: UMHNGRQQWSQVNN-UHFFFAOYSA-N
    • SMILES: OCCCCCCCCC#CCCCCCCCC

Computed Properties

  • Exact Mass: 266.26112
  • Monoisotopic Mass: 266.260965704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 13
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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